N-(5-chloro-2-methoxyphenyl)-2-(1-tosylpiperidin-2-yl)acetamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-2-[1-(4-methylphenyl)sulfonylpiperidin-2-yl]acetamide
• InChI: InChI=1S/C21H25ClN2O4S/c1-15-6-9-18(10-7-15)29(26,27)24-12-4-3-5-17(24)14-21(25)23-19-13-16(22)8-11-20(19)28-2/h6-11,13,17H,3-5,12,14H2,1-2H3,(H,23,25)
• InChI Key: CFXNEHFANHQAQA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCCCC2CC(=O)NC3=C(C=CC(=C3)Cl)OC
• Molecular Formula: C21H25ClN2O4S
• Molecular Weight: 437.0 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-2-(1-tosylpiperidin-2-yl)acetamide, also known as CTAP, is a compound that has gained significant attention in scientific research due to its potential as a tool for studying opioid receptors. CTAP is a selective antagonist of the mu opioid receptor, which is involved in pain relief and addiction.

Scientific Research Applications

Chloroacetamide Derivatives in Herbicide Action

Herbicidal Applications : Chloroacetamides, such as alachlor and metolachlor, are used as selective pre-emergent or early post-emergent herbicides to control annual grasses and many broad-leaved weeds in various crops. Their mechanism involves inhibiting fatty acid synthesis in target plants, showcasing the agricultural importance of chloroacetamide derivatives in crop management (Weisshaar & Böger, 1989).

Acetamide Derivatives in Molecular Structure and Interaction

Molecular Structure and Interaction : Studies on acetamide derivatives like N-[2-(4-methoxypheny)-ethyl]-2-(quinolin-8-yl-amino)acetamide have explored their molecular structures and how they interact with anions. These compounds can form structures with specific spatial orientations, which are significant for understanding molecular interactions in materials science (Kalita & Baruah, 2010).

Catalytic and Synthetic Applications

Green Synthesis : N-(3-Amino-4-methoxyphenyl)acetamide is highlighted for its role as an intermediate in the production of azo disperse dyes, where novel catalysts have been developed for its efficient synthesis. This reflects the importance of acetamide derivatives in facilitating environmentally friendly chemical processes (Zhang Qun-feng, 2008).